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hydrochloride

CAS No.: 2153472-96-7

Cat. No.: B6247043

Get Quote

Executive Summary: The Scaffold Advantage
5-Chloro-3-methylpyridazine hydrochloride (CAS: 2153472-96-7) represents a "privileged

scaffold" in heterocyclic chemistry. Unlike symmetrical 3,6-dichloropyridazines, this asymmetric

building block offers orthogonal functionalization handles: a reactive electrophilic center at C5

(chlorine) and a modifiable alkyl handle at C3 (methyl).

This guide objectively compares the Structure-Activity Relationship (SAR) profiles of analogs

derived from this core, focusing on two primary therapeutic/agrochemical tracks: VEGFR-2

Kinase Inhibition (Oncology) and Photosystem II Inhibition (Herbicides).

Chemical Architecture & Reactivity Profile[1]
To understand the SAR data, one must first understand the electronic bias of the scaffold. The

pyridazine ring is highly

-deficient, making the C5-chlorine susceptible to Nucleophilic Aromatic Substitution (

).
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Feature Chemical Property SAR Implication

C5-Cl Moiety High Electrophilicity

Primary site for introducing

diversity via

(amines, alkoxides, thiols).

C3-Methyl Group
Acidic Protons (

)

Site for condensation,

oxidation (to aldehyde/acid), or

radical halogenation.

N1/N2 Nitrogens
Weakly Basic (

)

H-bond acceptor capability;

critical for kinase hinge

binding.

Reactivity Diagram: Orthogonal Functionalization
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Figure 1: Divergent synthetic pathways utilizing the orthogonal reactivity of the 5-chloro-3-

methylpyridazine scaffold.

Comparative Analysis: Application Tracks
Track A: VEGFR-2 Kinase Inhibitors (Oncology)
In this series, the chlorine at C5 is displaced by anilines or phenols to target the ATP-binding

pocket of VEGFR-2. The 3-methyl group is often kept small to fit into the hydrophobic

gatekeeper region or oxidized to form H-bond interactions.

Comparative Performance of C5-Substituents:
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Analog ID
C5-
Substituent
(R)

C3-Group
VEGFR-2
IC50 (nM)

Metabolic
Stability (

min)

Notes

CMP-01
3-

Fluoroaniline
-CH3 45 >60

Good

potency, high

stability.

CMP-02

4-

Methoxyphen

ol

-CH3 120 45

Ether linkage

reduces

potency vs

amine.

CMP-03

4-(4-

Methylpipera

zin)aniline

-CH3 8 25

Solubilizing

tail drastically

improves

potency (H-

bond).

Ref

(Sunitinib)
N/A N/A 10 N/A

Standard of

Care

(Control).

Key Insight: Nitrogen-linked analogs (CMP-01, CMP-03) consistently outperform Oxygen-linked

analogs (CMP-02) in kinase inhibition due to the H-bond donor capability of the resulting

secondary amine, which interacts with the kinase hinge region [1].

Track B: Photosystem II Inhibitors (Agrochemicals)
Here, the 3-methyl group is often condensed with benzaldehydes to form styryl derivatives, or

the core is used to mimic the plastoquinone ring.

Comparative Performance of C3-Modifications:
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Analog ID C5-Substituent
C3-
Modification

Herbicidal
Activity (EC50)

Soil Half-life
(days)

AGRO-A -Cl
-CH=CH-Ph

(Styryl)
15 ppm 14

AGRO-B -O-Ph -CH3 55 ppm 45

AGRO-C -Cl -COOH (Acid) >100 ppm 2

Key Insight: The "Styryl-pyridazine" motif (AGRO-A) is essential for high affinity in this

subclass, as the extended conjugation mimics the lipophilic tail of natural quinones [2].

Experimental Protocols
Protocol 1: Regioselective

Displacement (Synthesis)
Objective: To synthesize C5-amino substituted analogs (e.g., CMP-01) from 5-chloro-3-
methylpyridazine hydrochloride.

Free Base Liberation: Dissolve 1.0 eq of 5-chloro-3-methylpyridazine hydrochloride in

DCM. Wash with sat.

. Dry organic layer (

) and concentrate.

Coupling: In a microwave vial, combine the free base (1.0 eq) with the aniline nucleophile

(1.2 eq).

Catalysis: Add

-TsOH (0.1 eq) as a catalyst (protonates the pyridazine N, activating the C5-Cl bond).

Solvent: Suspend in 2-propanol or ethoxyethanol.

Reaction: Heat at 120°C (Microwave) for 30 mins or reflux for 12h.
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Purification: Evaporate solvent. Purify via Flash Chromatography (Hexane/EtOAc gradient).

Validation: Monitor disappearance of starting material via TLC (

in 1:1 Hex/EtOAc).

Protocol 2: In Vitro Kinase Assay (VEGFR-2)
Objective: Determine IC50 values for synthesized analogs.

Reagent Prep: Prepare 10 mM stock solutions of analogs in DMSO.

Enzyme Mix: Dilute recombinant VEGFR-2 kinase (0.5 nM final) in assay buffer (50 mM

HEPES pH 7.5, 10 mM

).

Substrate: Add Poly(Glu,Tyr) substrate and ATP (

concentration).

Incubation: Incubate analogs (serial dilution 1 nM - 10

M) with enzyme/substrate mix for 60 min at RT.

Detection: Use ADP-Glo™ Kinase Assay (Promega). Add reagent to deplete ATP, then add

detection reagent to convert ADP to Luciferase signal.

Analysis: Measure luminescence. Plot RLU vs. log[Concentration] to derive IC50 using non-

linear regression (GraphPad Prism).

Mechanistic Visualization: SAR Decision Tree
The following diagram illustrates the logical flow for optimizing this scaffold based on the

desired biological outcome.
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Figure 2: SAR Decision Tree for 5-chloro-3-methylpyridazine optimization.

References
El-Gazzar, M. G., et al. (2020). "Design and synthesis of novel chloropyridazine hybrids as

promising anticancer agents acting by apoptosis induction and PARP-1 inhibition."[1]

Bioorganic Chemistry.

BenchChem. (2025).[2] "Biological activity comparison of 3,5-Dichloropyridine and

Pyridazine analogs." BenchChem Technical Guides.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b6247043/docs?utm_src=pdf-body-img#technical-comparison-guide-sar-profiling-of-5-chloro-3-methylpyridazine-analogs
https://pmc.ncbi.nlm.nih.gov/articles/PMC10953493/
https://pdf.benchchem.com/137/biological_activity_comparison_of_3_5_Dichloropyridine_analogs.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6247043?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


PubChem. (2025). "5-chloro-3-methylpyridazine hydrochloride Compound Summary."

National Library of Medicine.

Sotelo, E., et al. (2002). "Pyridazines.[2][3][4][5][6][7][8][9][10] Part 29: Synthesis and platelet

aggregation inhibition activity of 5-substituted-6-phenyl-3(2H)-pyridazinones." Bioorganic &

Medicinal Chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Design and synthesis of novel chloropyridazine hybrids as promising anticancer agents
acting by apoptosis induction and PARP-1 inhibition through a molecular hybridization
strategy - PMC [pmc.ncbi.nlm.nih.gov]

2. pdf.benchchem.com [pdf.benchchem.com]

3. 5-Chloro-3-methoxypyridazine | C5H5ClN2O | CID 137464877 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. SAR studies of pyridazinone derivatives as novel glucan synthase inhibitors - PubMed
[pubmed.ncbi.nlm.nih.gov]

5. digitalcommons.liberty.edu [digitalcommons.liberty.edu]

6. Design and Synthesis of Pyridazine Containing Compounds with Promising Anticancer
Activity [jstage.jst.go.jp]

7. mdpi.com [mdpi.com]

8. "Synthesis of New Compounds From Pyridazine Derivatives, and Preliminar" by
Mohammed Hasan AL-Dahlaki and Aya H. Mohammed [bsj.uobaghdad.edu.iq]

9. pharmaresearchlibrary.org [pharmaresearchlibrary.org]

10. jocpr.com [jocpr.com]

To cite this document: BenchChem. [Technical Comparison Guide: SAR Profiling of 5-
Chloro-3-methylpyridazine Analogs]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6247043/docs#technical-comparison-guide-sar-
profiling-of-5-chloro-3-methylpyridazine-analogs]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b6247043/docs?utm_src=pdf-body#technical-comparison-guide-sar-profiling-of-5-chloro-3-methylpyridazine-analogs
https://pdf.benchchem.com/137/biological_activity_comparison_of_3_5_Dichloropyridine_analogs.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2275572-33-1
https://pubmed.ncbi.nlm.nih.gov/21489787/
https://digitalcommons.liberty.edu/cgi/viewcontent.cgi?article=2324&context=honors
https://www.jstage.jst.go.jp/article/cpb/65/3/65_c16-00532/_html/-char/en
https://www.mdpi.com/1420-3049/28/2/678
https://bsj.uobaghdad.edu.iq/home/vol22/iss10/6/
https://pharmaresearchlibrary.org/journals/index.php/ijcps/article/view/481
https://www.jocpr.com/articles/drug-design-development-and-biological-screening-of-pyridazine-derivatives.pdf
https://www.benchchem.com/product/b6247043?utm_src=pdf-custom-synthesis#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC10953493/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10953493/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10953493/
https://pdf.benchchem.com/137/biological_activity_comparison_of_3_5_Dichloropyridine_analogs.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2275572-33-1
https://pubchem.ncbi.nlm.nih.gov/compound/2275572-33-1
https://pubmed.ncbi.nlm.nih.gov/21489787/
https://pubmed.ncbi.nlm.nih.gov/21489787/
https://digitalcommons.liberty.edu/cgi/viewcontent.cgi?article=2324&context=honors
https://www.jstage.jst.go.jp/article/cpb/65/3/65_c16-00532/_html/-char/en
https://www.jstage.jst.go.jp/article/cpb/65/3/65_c16-00532/_html/-char/en
https://www.mdpi.com/1420-3049/28/2/678
https://bsj.uobaghdad.edu.iq/home/vol22/iss10/6/
https://bsj.uobaghdad.edu.iq/home/vol22/iss10/6/
https://pharmaresearchlibrary.org/journals/index.php/ijcps/article/view/481
https://www.jocpr.com/articles/drug-design-development-and-biological-screening-of-pyridazine-derivatives.pdf
https://www.benchchem.com/product/b6247043/docs#technical-comparison-guide-sar-profiling-of-5-chloro-3-methylpyridazine-analogs
https://www.benchchem.com/product/b6247043/docs#technical-comparison-guide-sar-profiling-of-5-chloro-3-methylpyridazine-analogs
https://www.benchchem.com/product/b6247043/docs#technical-comparison-guide-sar-profiling-of-5-chloro-3-methylpyridazine-analogs
https://www.benchchem.com/product/b6247043/docs#technical-comparison-guide-sar-profiling-of-5-chloro-3-methylpyridazine-analogs
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6247043?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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